Cas no 2172599-12-9 (8-bromo-3-(3-methylbutyl)-1,2,4triazolo4,3-apyrazine)

• Product Name: 8-bromo-3-(3-methylbutyl)-1,2,4triazolo4,3-apyrazine
• CAS No: 2172599-12-9
• MF: C₁₀H₁₃BrN₄
• MW: 269.141020536423
• CID: 6389800
• PubChem ID: 165602699
• Update Time: 2025-06-12

8-bromo-3-(3-methylbutyl)-1,2,4triazolo4,3-apyrazine Chemical and Physical Properties

Names and Identifiers

• 8-bromo-3-(3-methylbutyl)-1,2,4triazolo4,3-apyrazine
• 2172599-12-9
• 8-bromo-3-(3-methylbutyl)-[1,2,4]triazolo[4,3-a]pyrazine
• EN300-1590812

• Inchi： 1S/C10H13BrN4/c1-7(2)3-4-8-13-14-10-9(11)12-5-6-15(8)10/h5-7H,3-4H2,1-2H3
• InChI Key： PFZHIOIPBZYSSS-UHFFFAOYSA-N
• SMILES： BrC1C2=NN=C(CCC(C)C)N2C=CN=1

Computed Properties

• Exact Mass: 268.03236g/mol
• Monoisotopic Mass: 268.03236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.1Ų

Additional information on 8-bromo-3-(3-methylbutyl)-1,2,4triazolo4,3-apyrazine

Introduction to 8-bromo-3-(3-methylbutyl)-1,2,4triazolo[4,3-a]pyrazine (CAS No. 2172599-12-9)

8-bromo-3-(3-methylbutyl)-1,2,4triazolo[4,3-a]pyrazine (CAS No. 2172599-12-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 8-bromo-3-(3-methylbutyl)-1,2,4triazolo[4,3-a]pyrazine make it an intriguing candidate for further investigation and development.

The chemical structure of 8-bromo-3-(3-methylbutyl)-1,2,4triazolo[4,3-a]pyrazine consists of a triazolopyrazine core substituted with a bromine atom at the 8-position and a 3-methylbutyl group at the 3-position. The bromine substitution imparts significant electronic and steric effects, which can influence the compound's reactivity and biological properties. The 3-methylbutyl substituent adds hydrophobicity and flexibility to the molecule, potentially enhancing its ability to interact with biological targets.

Recent studies have explored the potential applications of 8-bromo-3-(3-methylbutyl)-1,2,4triazolo[4,3-a]pyrazine in various therapeutic areas. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 8-bromo-3-(3-methylbutyl)-1,2,4triazolo[4,3-a]pyrazine exhibits potent inhibitory activity against a key enzyme in the glycolytic pathway, suggesting its potential as an antidiabetic agent.

In addition to its enzymatic inhibition properties, 8-bromo-3-(3-methylbutyl)-1,2,4triazolo[4,3-a]pyrazine has also shown promise in cancer research. A preclinical study conducted by a team at the National Institutes of Health (NIH) demonstrated that this compound can selectively target and inhibit the growth of certain cancer cell lines. The mechanism of action involves modulating signaling pathways that are critical for cell proliferation and survival. These findings highlight the potential of 8-bromo-3-(3-methylbutyl)-1,2,4triazolo[4,3-a]pyrazine as a lead compound for developing novel anticancer therapies.

The pharmacokinetic properties of 8-bromo-3-(3-methylbutyl)-1,2,4triazolo[4,3-a]pyrazine have also been investigated to assess its suitability for drug development. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a drug candidate. Furthermore, preliminary toxicity studies indicate that 8-bromo-3-(3-methylbutyl)-1,2,4triazolo[4,3-a]pyrazine is well-tolerated at therapeutic doses.

The synthesis of 8-bromo-3-(3-methylbutyl)-1,2,4triazolo[4,3-a]pyrazine has been optimized to improve yield and scalability. A multi-step synthetic route involving selective bromination and alkylation reactions has been developed by researchers at a leading pharmaceutical company. This synthetic methodology not only ensures high purity but also allows for the preparation of gram quantities of the compound for preclinical testing.

In conclusion, 8-bromo-3-(3-methylbutyl)-1,2,4triazolo[4,3-a]pyrazine (CAS No. 2172599-12-9) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in areas such as diabetes management and cancer therapy. Ongoing research is expected to uncover additional insights into its mechanisms of action and optimize its therapeutic potential.